Cas no 66461-67-4 (Butanamide,2-hydroxy-2,3-dimethyl-)

Butanamide,2-hydroxy-2,3-dimethyl- structure
66461-67-4 structure
Product Name:Butanamide,2-hydroxy-2,3-dimethyl-
CAS No:66461-67-4
MF:C6H13NO2
MW:131.172921895981
CID:525616
PubChem ID:272722
Update Time:2025-04-19

Butanamide,2-hydroxy-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,2-hydroxy-2,3-dimethyl-
    • 2-hydroxy-2,3-dimethylbutanamide
    • 2.3.3-Trimethyl-milchsaeure-amid
    • 2-Hydroxy-2,3-dimethyl-buttersaeure-amid
    • 2-Hydroxy-2,3-dimethyl-butyramid
    • 2-hydroxy-2,3-dimethyl-butyric acid amide
    • 2-Hydroxy-2-methylisovaleramid
    • AC1L6S6T
    • AC1Q5IWY
    • AG-K-71288
    • AR-1E2260
    • CTK5C4776
    • NSC117396
    • AKOS011777935
    • 66461-67-4
    • SCHEMBL2170002
    • DTXSID40297699
    • NSC-117396
    • Inchi: 1S/C6H13NO2/c1-4(2)6(3,9)5(7)8/h4,9H,1-3H3,(H2,7,8)
    • InChI Key: ZETNTQRARNBFOL-UHFFFAOYSA-N
    • SMILES: OC(C(N)=O)(C)C(C)C

Computed Properties

  • Exact Mass: 131.09469
  • Monoisotopic Mass: 131.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
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